Cas no 60555-93-3 (6-Bromo-2,3-dimethoxybenzoic acid)

6-Bromo-2,3-dimethoxybenzoic acid structure
60555-93-3 structure
Product Name:6-Bromo-2,3-dimethoxybenzoic acid
CAS No:60555-93-3
MF:C9H9BrO4
MW:261.069362401962
MDL:MFCD04038838
CID:952315
PubChem ID:11054430
Update Time:2025-04-19

6-Bromo-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2,3-dimethoxybenzoic acid
    • AKOS015974912
    • DTXSID60453558
    • SY347213
    • 60555-93-3
    • DA-04500
    • 6-bromo-2,3-dimethoxy benzoic acid
    • Benzoic acid, 6-bromo-2,3-dimethoxy-
    • MFCD04038838
    • SCHEMBL421547
    • AJANRRXNCDJJFF-UHFFFAOYSA-N
    • MDL: MFCD04038838
    • Inchi: 1S/C9H9BrO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12)
    • InChI Key: AJANRRXNCDJJFF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C(=O)O)OC)OC

Computed Properties

  • Exact Mass: 259.96842g/mol
  • Monoisotopic Mass: 259.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų

6-Bromo-2,3-dimethoxybenzoic acid Pricemore >>

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